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Compound of Interest

Compound Name: Dipropyl succinate

CAS No.: 925-15-5

Cat. No.: B167177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dipropyl succinate (C₁₀H₁₈O₄), a diester of succinic acid and propanol, is a chemical

compound with applications in various industrial sectors, including as a dispersant and

detergent additive in lubricating oils.[1][2] This technical guide provides a comprehensive

overview of the chemical and physical properties of dipropyl succinate, its molecular

structure, synthesis, and spectral analysis. The information is intended for researchers,

scientists, and professionals in drug development who may encounter or utilize this compound

in their work.

Chemical and Physical Properties
Dipropyl succinate is a clear, colorless liquid with a mild, fruity, and wine-like odor.[1] It is

soluble in ether but insoluble in water.[1] The key quantitative physical and chemical properties

of dipropyl succinate are summarized in Table 1 for easy reference.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₈O₄ [2][3]

Molecular Weight 202.25 g/mol [3]

CAS Number 925-15-5 [2]

IUPAC Name dipropyl butanedioate [3]

Appearance Clear, colorless liquid [1]

Melting Point -5.9 °C to -6 °C [2][4]

Boiling Point 250-252 °C [2]

Density 1.002 - 1.008 g/cm³ [2][4]

Refractive Index (n_D^20) 1.4240-1.4280 [5]

Flash Point 111.4 °C to 250-252 °C [2]

Water Solubility Insoluble [1]

LogP (Octanol/Water Partition

Coefficient)
2.2 [3]

Vapor Pressure 0.0091 hPa @ 20°C [6]

Chemical Structure
Dipropyl succinate is the dipropyl ester of butanedioic acid (succinic acid). Its structure

consists of a central four-carbon succinate backbone with a propyl ester group attached to

each of the two carboxylic acid moieties.

Chemical structure of dipropyl succinate.

Canonical SMILES: CCCOC(=O)CCC(=O)OCCC[3]

InChI Key: SZHZCPHKDJWHNG-UHFFFAOYSA-N[3]

Experimental Protocols
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Synthesis via Fischer Esterification
Dipropyl succinate is typically synthesized by the Fischer esterification of succinic acid with n-

propanol in the presence of an acid catalyst, such as sulfuric acid.[1][7] The reaction is driven

to completion by removing the water produced, often through azeotropic distillation.[1]

Materials:

Succinic acid

n-Propanol (in excess, can also serve as the solvent)

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water, optional)

5% Sodium bicarbonate solution (for neutralization)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Diethyl ether (for extraction)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using an

azeotropic solvent), combine succinic acid and an excess of n-propanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap.

Continue the reaction until no more water is collected, indicating the completion of the

esterification.

Cool the reaction mixture to room temperature.
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Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent and excess n-propanol under reduced pressure using a rotary

evaporator.

The crude dipropyl succinate can be further purified by vacuum distillation to obtain the

final product.[8][9][10]

Combine Succinic Acid,
n-Propanol, and H₂SO₄

Heat to Reflux
(Azeotropic Water Removal)

Cool to
Room Temperature

Dilute with Ether
& Wash with H₂O, NaHCO₃, Brine
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Vacuum Distillation
(Purification)

Pure Dipropyl
Succinate
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Experimental workflow for the synthesis of dipropyl succinate.

Spectroscopic Data
The structure of dipropyl succinate can be confirmed by various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of dipropyl succinate is expected to show characteristic

signals for the propyl and succinate methylene protons.[11][12]

A triplet corresponding to the terminal methyl protons (-CH₃) of the propyl group.

A sextet for the methylene protons adjacent to the methyl group (-CH₂-CH₃).

A triplet for the methylene protons adjacent to the ester oxygen (O-CH₂-).

A singlet for the two equivalent methylene protons of the succinate backbone (-CH₂-CH₂-).
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¹³C NMR: The carbon NMR spectrum provides further confirmation of the structure.[13][14]

A signal for the carbonyl carbon of the ester group (C=O).

A signal for the methylene carbon attached to the ester oxygen (O-CH₂-).

Signals for the other two carbons of the propyl group.

A signal for the equivalent methylene carbons of the succinate backbone.

Assignment ¹H NMR (ppm) ¹³C NMR (ppm)

-C(=O)- - ~172

-O-CH₂-CH₂-CH₃ ~4.0 (t) ~66

-O-CH₂-CH₂-CH₃ ~1.6 (sextet) ~22

-O-CH₂-CH₂-CH₃ ~0.9 (t) ~10

-C(=O)-CH₂-CH₂-C(=O)- ~2.6 (s) ~29

(Note: Approximate chemical shifts are based on typical values for similar functional groups

and may vary depending on the solvent and instrument.)

Infrared (IR) Spectroscopy
The IR spectrum of dipropyl succinate is characterized by strong absorptions corresponding

to the ester functional group.[15][16]

C=O Stretch: A strong, sharp peak around 1735 cm⁻¹ is indicative of the carbonyl group in

the ester.

C-O Stretch: A strong peak in the region of 1150-1250 cm⁻¹ corresponds to the C-O single

bond stretching of the ester.

C-H Stretch: Absorptions in the 2850-3000 cm⁻¹ range are due to the C-H stretching of the

alkane portions of the molecule.
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Mass Spectrometry (MS)
The mass spectrum of dipropyl succinate can be used to determine its molecular weight and

fragmentation pattern.[3][17] In electron ionization (EI) mass spectrometry, the molecular ion

peak [M]⁺ may be observed at m/z = 202. Common fragment ions would result from the

cleavage of the ester groups.

Biological Activity and Applications
While succinate itself is a key intermediate in the citric acid cycle and has been implicated in

cellular signaling, the biological activity of dipropyl succinate is not extensively studied.[3] It is

primarily used in industrial applications.

Industrial Uses: Alkyl succinates, including dipropyl succinate, have been utilized as

ashless dispersants and detergent additives for lubricating oils.[1][2] It also finds use as an

intermediate in the synthesis of plastics and dyes.[18]

Toxicology: While comprehensive toxicological data is limited, it is generally considered to be

of low concern for acute toxicity.[19] However, as with any chemical, appropriate safety

precautions should be taken during handling. Recent studies have explored the toxicological

profiles of related succinate esters as potential replacements for phthalate plasticizers,

suggesting that some succinate-based plasticizers may have a more favorable safety profile.

[20]

As there are no well-defined biological signaling pathways directly involving dipropyl
succinate, a diagram for such a pathway is not included. The primary relevance of this

compound to the fields of research and drug development may lie in its use as a non-

endogenous chemical entity for various biochemical assays or as a reference compound.

Conclusion
Dipropyl succinate is a well-characterized diester with established chemical and physical

properties. Its synthesis is straightforward, typically involving Fischer esterification. While its

direct biological role appears limited, its industrial applications are notable. This guide provides

foundational technical information that can be valuable for scientists and researchers who may

be working with or exploring the applications of this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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